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Disclaimer: The compound "MK-28" as specified in the query did not yield specific results in
scientific literature. This document pertains to the well-researched compound MK-2866, also
known as Ostarine or Enobosarm, which is a likely intended subject of inquiry. The provided
protocols and data are for research purposes only.

Introduction

MK-2866, also known as Ostarine or Enobosarm, is a nonsteroidal selective androgen receptor
modulator (SARM).[1][2] It was developed to elicit the anabolic benefits of androgens in muscle
and bone with reduced androgenic effects on other tissues like the prostate.[1][3] SARMs like
MK-2866 are designed to selectively bind to androgen receptors (AR) and modulate their
activity in a tissue-specific manner, making them a subject of interest for conditions like muscle
wasting (cachexia), sarcopenia, and osteoporosis.[1][3][4][5] In preclinical research, MK-2866
has been shown to increase lean muscle mass and improve physical function.[1][6]

These application notes provide a detailed protocol for the intraperitoneal (IP) injection of MK-
2866 in mice, a common administration route for systemic delivery in rodent models.

Mechanism of Action
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MK-2866 exerts its effects by binding to the androgen receptor. Unlike traditional anabolic
steroids, its nonsteroidal structure prevents it from being aromatized into estrogen or reduced
by 5a-reductase, which is responsible for many steroid-related side effects.[1][7] Upon binding
to the AR, MK-2866 induces a conformational change in the receptor, leading to the
recruitment of coactivators and subsequent regulation of target gene expression. This
promotes anabolic pathways, such as increased muscle protein synthesis.[1] Studies in rat
models and cell lines have shown that ostarine stimulates the proliferation and differentiation of
muscle cells, an effect mediated by the androgen receptor and the ERK1/2 kinase pathway.[6]
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1. Restrain Mouse
(Scruff technique, dorsal recumbency)

2. Locate Injection Site
(Lower right abdominal quadrant)

3. Disinfect Site
(70% alcohol)

4. Insert Needle
(Bevel up, 30-40° angle)

i

5. Aspirate
(Check for fluid)

6. Inject Solution
(Slow and steady)

(7. Withdraw Needle)

8. Monitor Mouse
(For adverse reactions)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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